Cas no 126865-11-0 (1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)-)

126865-11-0 structure
Product name:1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)-
CAS No:126865-11-0
MF:C5H9N3O3S
MW:191.208259344101
CID:1220728
1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)-
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- Inchi: 1S/C5H9N3O3S/c6-4-7-8(5(11)12-4)1-3(10)2-9/h3,9-10H,1-2H2,(H2,6,7)
- InChI Key: CLDZAJJGIQWRRD-UHFFFAOYSA-N
- SMILES: S1C(N)=NN(CC(O)CO)C1=O
Computed Properties
- Exact Mass: 191.03657
Experimental Properties
- Density: 1.85±0.1 g/cm3(Predicted)
- Boiling Point: 442.3±55.0 °C(Predicted)
- PSA: 99.15
- pka: 13.57±0.20(Predicted)
1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)- Related Literature
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
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Pablo Lozano-Reis,Ramón Sayós,José A. Rodriguez,Francesc Illas Phys. Chem. Chem. Phys., 2020,22, 26145-26154
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